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Compound of Interest

Compound Name: Corynoxine

Cat. No.: B600272 Get Quote

IMMEDIATE SAFETY AND OPERATIONAL GUIDE

This document provides comprehensive safety protocols and operational procedures for the

handling and disposal of Corynoxine. All personnel must review and understand this

information before working with this compound.

Hazard Summary & Physicochemical Properties
Corynoxine is a potent indole alkaloid. The hydrochloride salt is classified as acutely toxic and

is fatal if swallowed.[1] It is a crystalline solid at room temperature.[2]

Table 1: Physicochemical Properties of Corynoxine Hydrochloride
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Property Value Source

Appearance Crystalline solid [2]

Molecular Formula C₂₂H₂₈N₂O₄ • HCl [2]

Molecular Weight 420.9 g/mol [2]

Purity ≥98% [2]

Solubility

DMSO: ~30 mg/mLDMF: ~30

mg/mLEthanol: ~3

mg/mLAqueous Buffers:

Sparingly soluble. For

maximum solubility, first

dissolve in DMSO and then

dilute with the aqueous buffer.

A 1:4 solution of DMSO:PBS

(pH 7.2) has a solubility of

approximately 0.25 mg/mL.

[2]

Storage -20°C [2]

Stability ≥ 4 years at -20°C [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent accidental exposure.

Table 2: Required Personal Protective Equipment for Handling Corynoxine
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PPE Category Specification
Rationale and Best
Practices

Hand Protection

Double-gloving with chemical-

resistant nitrile gloves.

Recommended thickness: >8

mil for the outer glove.

While specific breakthrough

time data for Corynoxine is not

available, nitrile is generally

recommended for chemical

resistance. Given the high

toxicity, double-gloving

provides an additional layer of

protection. Gloves must be

changed immediately if

contaminated, and every two

hours regardless of suspected

contact.

Respiratory Protection
NIOSH-approved N95, P100,

or a higher-rated respirator.

To prevent inhalation of the

powdered form, especially

during weighing and

transferring.

Eye Protection
Chemical splash goggles or a

full-face shield.

To protect eyes from airborne

particles and splashes.

Body Protection

A fully buttoned lab coat with

elastic cuffs. A disposable

gown is recommended for

larger quantities or when there

is a higher risk of

contamination.

To prevent skin contact.

Foot Protection Closed-toe shoes. Standard laboratory practice.

Operational Plan for Handling Corynoxine
Adherence to a strict operational workflow is critical for safety.

Pre-Operational Checks and Storage
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Inventory Management: Procure the smallest practical quantity of Corynoxine.

Designated Area: All work with Corynoxine must be conducted in a designated area within a

certified chemical fume hood.

Storage: Store Corynoxine in its original, tightly sealed container at -20°C in a locked and

clearly labeled location.[2]

Step-by-Step Handling Procedure
Preparation:

Don all required PPE as specified in Table 2.

Prepare the designated work area in the chemical fume hood by lining it with absorbent,

disposable bench paper.

Assemble all necessary equipment (e.g., spatulas, weighing paper, vials, solvents).

Weighing and Aliquoting (Solid Form):

Perform all manipulations of solid Corynoxine within the chemical fume hood to minimize

inhalation risk.

Use anti-static tools and weighing boats to prevent dispersal of the powder.

Carefully weigh the desired amount of Corynoxine.

Tightly cap the stock container immediately after use and return it to the designated

storage location.

Solution Preparation:

Add the solvent to the vial containing the weighed Corynoxine.

If preparing a stock solution in an organic solvent like DMSO, purge the vial with an inert

gas before sealing to enhance stability.[2]
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For aqueous solutions, first dissolve the compound in a minimal amount of DMSO before

diluting with the aqueous buffer.[2] Aqueous solutions are not recommended for storage

for more than one day.[2]

Post-Handling:

Decontaminate all surfaces and equipment that came into contact with Corynoxine (see

Section 5 for decontamination procedures).

Dispose of all contaminated disposable materials as hazardous waste (see Section 6 for

disposal procedures).

Remove PPE in the correct order to avoid cross-contamination and dispose of disposable

items as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
Spill Response

Small Spill (Contained within the fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising

dust.

Carefully scoop the material into a designated hazardous waste container.

Decontaminate the area as described in Section 5.

Large Spill (Outside of the fume hood):

Evacuate the laboratory immediately and alert others.

Close the laboratory door and post a warning sign.

Contact the institution's emergency response team.
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Provide the Safety Data Sheet to emergency responders.

Personnel Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open, and seek immediate medical attention.

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion:Fatal if swallowed.[1] Do not induce vomiting. Seek immediate medical attention

and provide the Safety Data Sheet.

Decontamination Protocol
Initial Wipe-Down: Wipe all potentially contaminated surfaces and equipment with a suitable

organic solvent (e.g., 70% ethanol) to remove the bulk of the residue. Collect the wipes as

hazardous waste.

Washing: Wash surfaces and equipment with a laboratory detergent and warm water.

Final Rinse: Rinse with deionized water.

Drying: Allow to air dry or use a clean paper towel.

Disposal Plan
All waste contaminated with Corynoxine must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, bench paper, weighing boats,

pipette tips) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Corynoxine in a sealed, labeled hazardous

waste container.
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Disposal Method: All Corynoxine waste must be disposed of through a licensed hazardous

waste disposal vendor, typically via incineration, in accordance with local, regional, and

national regulations.

Transportation
For transportation, Corynoxine falls under the category of toxic alkaloids.

UN Number: UN1544

Class: 6.1 (Toxic Substances)

Packing Group: I (High Danger)

All transportation must comply with the relevant national and international regulations for the

transport of dangerous goods.

Mandatory Visualizations
Caption: Workflow for the safe handling of Corynoxine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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